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Compound of Interest

Compound Name: C.I. Disperse Red 43

Cat. No.: B1174084 Get Quote

In-Depth Technical Guide to C.I. Disperse Red 43
CAS Number: 12217-85-5

This technical guide provides a comprehensive overview of C.I. Disperse Red 43, a synthetic

dye belonging to the single azo class.[1] Intended for researchers, scientists, and drug

development professionals, this document consolidates key chemical, physical, and safety

data, alongside manufacturing and application insights.

Chemical and Physical Properties
C.I. Disperse Red 43 is characterized by its yellow-red to blue-light red hue.[1] While specific

experimental data on properties like melting and boiling points are not readily available in

public literature, its fundamental characteristics are summarized below.

Property Value Reference

CAS Number 12217-85-5 [1]

Molecular Formula C₁₇H₁₆ClN₅O₃ [1]

Molecular Weight 373.79 g/mol [1]

Chemical Class Single Azo Dye [1]
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Manufacturing and Synthesis
The synthesis of C.I. Disperse Red 43 involves a diazo coupling reaction. The process begins

with the diazotization of 2-Chloro-4-nitrobenzenamine, which is then coupled with N-(2-

cyanoethyl)-N-(2-hydroxyethyl)benzeneamine.[1]

Reactants Process Product

2-Chloro-4-nitrobenzenamine Diazotization

N-(2-cyanoethyl)-N-(2-hydroxyethyl)benzeneamine

Coupling Reaction C.I. Disperse Red 43

Click to download full resolution via product page

Manufacturing process of C.I. Disperse Red 43.

Applications in Textile Dyeing
C.I. Disperse Red 43 is primarily utilized in the textile industry for dyeing various synthetic

fibers. Its applications include the coloration of polyester, polyamide, acetate, and triacetate

fibers, as well as for printing on these materials.[1] It is also used for coloring wool and leather.

[1]

Fastness Properties
The performance of a dye is often evaluated by its fastness to various environmental factors.

The fastness ratings for C.I. Disperse Red 43 according to AATCC and ISO standards are

presented below. The ratings are on a scale of 1 to 5, with 5 indicating the highest fastness.
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Fastness
Property

AATCC Rating
(Fading)

AATCC Rating
(Staining)

ISO Rating
(Fading)

ISO Rating
(Staining)

Ironing 4-5 - 4-5 4-5

Light 5 - 4-5 -

Perspiration - 5 4-5 5

Washing 5 - 4-5 5

Experimental Protocols
While a specific, detailed experimental protocol for C.I. Disperse Red 43 is not available, a

general procedure for dyeing polyester fabric with disperse dyes using a high-temperature

method is outlined below. This can serve as a foundational methodology for researchers.

Objective: To dye polyester fabric using a disperse dye.

Materials:

Polyester fabric

Disperse dye (e.g., C.I. Disperse Red 43)

Dispersing agent

Acetic acid (to control pH)

Water

Procedure:

Prepare a paste of the disperse dye and a dispersing agent.

Add water to the paste to create the dyebath.

Adjust the pH of the dyebath to 4-5.5 using acetic acid.[2]
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Immerse the polyester fabric in the dyebath at 60°C for 15 minutes.[2]

Raise the temperature of the dyebath to 130°C and maintain for 1 hour to allow for dye

diffusion and fixation.[2]

Rapidly cool the dyebath to 60°C.[2]

Rinse the fabric with hot water.

Perform a reduction cleaning if necessary to improve wash fastness.[2]

Give the fabric a final rinse and then dry.
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Prepare Dye Paste
(Dye + Dispersing Agent)

Prepare Dyebath
(Add Water, Adjust pH with Acetic Acid)

Immerse Fabric
(60°C for 15 min)

Raise Temperature to 130°C
(Hold for 1 hour)

Cool Dyebath to 60°C

Hot Rinse

Reduction Cleaning (Optional)

Final Rinse and Dry

Click to download full resolution via product page

General workflow for dyeing polyester with disperse dyes.

Safety and Toxicological Information
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Specific toxicological data, such as an LD50 value for C.I. Disperse Red 43, is not readily

available in the reviewed literature. However, as with many azo dyes, there are general safety

and handling precautions to consider. Disperse dyes as a class may cause skin sensitization.

[3] It is recommended to handle the dye powder in a well-ventilated area and to use

appropriate personal protective equipment (PPE), including gloves and safety glasses, to avoid

direct contact and inhalation.

It is important to note that some azo dyes have the potential to be mutagenic or carcinogenic,

often due to the release of aromatic amines through the reductive cleavage of the azo bond.[4]

While no specific studies on the carcinogenicity of C.I. Disperse Red 43 were found, this

general characteristic of the dye class warrants careful handling and disposal in accordance

with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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